Cas no 33375-06-3 ((R)-(+)-a-Methylbenzyl isocyanate)
33375-06-3 structure
Product Name:(R)-(+)-a-Methylbenzyl isocyanate
CAS No:33375-06-3
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00063015
CID:54064
PubChem ID:7018262
Update Time:2025-04-18
(R)-(+)-a-Methylbenzyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- (R)-(+)-alpha-Methylbenzyl Isocyanate
- (R)-(+)-α-Methylbenzyl isocyanate
- (1-Isocyanatoethyl)benzene
- (R)-(+)-1-Phenylethyl isocyanate
- Isocyanic Acid- (R)-(+)-á-Methylbenzyl Ester
- (R) METHYL BENZYLISOCYANATE
- (R)-(+)-&alpha
- (R)-(+)-A-METHYLBENZYL ISOCYANATE
- (R)-1-PHENYLETHYLISOCYANATE
- (R)-PhCH(Me)NCO
- Benzene,(1R)-1-isocyanatoethyl
- Isocyanic Acid (R)-(+)-1-Phenylethyl Ester
- Isocyanic Acid (R)-(+)-α-Methylbenzyl Ester
- -methylbenzyl isocyanate
- R-(+)-α
- R-(+)-?-Methylbenzyl isocyanate
- R-(+)-A-PHENYLETHYL ISOCYANATE
- R-(+)-Phenethyl Is
- R-(+)-phenylethyl isocyanate
- zR{-(+)-1-Phenylethyl isocyanate
- R-(+)-α-methylbenzyl isocyanate
- r-(+)-a-methylbenzyl isocyanate
- SCHEMBL211770
- EN300-136539
- (1-Isocyanatoethyl)benzene #
- BCP08224
- (1r)-1-phenylethylisocyanate
- (R)-(+)-alpha-Methylbenzyl isocyanate, 99%
- (r)-(+)-1-phenylethylisocyanate
- 33375-06-3
- (+)-.alpha.-Phenethyl isocyanate
- ((R)-1-isocyanato-ethyl)-benzene
- I0334
- MFCD00063015
- (R)-methyl benzyl isocyanate
- AKOS015840172
- (R)-(+)- alpha -Methylbenzyl isocyanate
- Isocyanic Acid (R)-(+)-alpha-Methylbenzyl Ester
- Benzene, [(1R)-1-isocyanatoethyl]-
- (r)-(1-isocyanatoethyl)benzene
- (r)-(+)-alpha-methylbenzylisocyanate
- FS-4617
- (R)-(+)-alpha-Methylbenzyl isocyanate, for chiral derivatization, >=99.0%
- [(1R)-1-Isocyanatoethyl]Benzene
- Benzene, (1-isocyanatoethyl)-, (R)-
- (+)-alpha-Methylbenzyl isocyanate
- (R)-1-phenylethyl isocyanate
- Isocyanic Acid- (R)-(+)- cent-Methylbenzyl Ester
- (r)-alpha-methylbenzylisocyanate
- J-019167
- Isocyanic acid R-(+)-.alpha.-methylbenzyl ester
- (r)-phenylethylisocyanate
- GEO-01781
- NS00087404
- D87824
- (S)-(?)-1-Phenylethyl isocyanate
- (R)-(+)-.alpha. Methylbenzyl isocyanate
- [(1R)-1-ISOCYANATOETHYL]BENZE
- (R)-(+)-a-Methylbenzyl isocyanate
-
- MDL： MFCD00063015
- Inchi： 1S/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m1/s1
- InChI Key： JJSCUXAFAJEQGB-MRVPVSSYSA-N
- SMILES： O=C=N[C@H](C)C1C=CC=CC=1
- BRN： 3196930
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Colorless liquid with pungent smell
- Density: 1.045 g/mL at 20 °C(lit.)
- Melting Point: No data available
- Boiling Point: 55-56 °C/2.5 mmHg(lit.)
- Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c - Refractive Index: n20/D 1.513(lit.)
- Water Partition Coefficient: decomposition
- PSA: 29.43000
- LogP: 2.08340
- Sensitiveness: Moisture Sensitive
- Specific Rotation: 10 º (neat)
- Optical Activity: [α]20/D +10°, neat
- Solubility: Not determined
(R)-(+)-a-Methylbenzyl isocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H315-H319-H330-H334-H335
- Warning Statement： P260-P284-P305+P351+P338-P310
- Hazardous Material transportation number：UN 2206 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 23-36/37/38-42
- Safety Instruction： S23-S26-S36-S45-S24/25
- FLUKA BRAND F CODES：3-10-21
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：2-8°C
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38; R42
(R)-(+)-a-Methylbenzyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-(+)-a-Methylbenzyl isocyanate Pricemore >>
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(R)-(+)-1-Phenylethyl isocyanate |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 220574-1G |
(R)-(+)-a-Methylbenzyl isocyanate |
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¥547.72 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 220574-5G |
(R)-(+)-a-Methylbenzyl isocyanate |
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¥1304.49 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 77968-1ML |
(R)-(+)-a-Methylbenzyl isocyanate |
33375-06-3 | 99.0% | 1ml |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 77968-5ML |
(R)-(+)-a-Methylbenzyl isocyanate |
33375-06-3 | 99.0% | 5ml |
¥9083.93 | 2023-10-22 |
(R)-(+)-a-Methylbenzyl isocyanate Related Literature
-
Marek Tobiszewski,Jacek Namie?nik,Francisco Pena-Pereira Green Chem. 2017 19 5911
-
Albrecht Berkessel,Santanu Mukherjee,Thomas N. Müller,Felix Cleemann,Katrin Roland,Marc Brandenburg,J?rg-M. Neud?rfl,Johann Lex Org. Biomol. Chem. 2006 4 4319
-
Zhuofu Wu,Wenzhao Li,Zhi Wang,Ling Qin,Yunling Liu,Qisheng Huo,Zhengqiang Li RSC Adv. 2014 4 6103
-
4. An optically active stereoregular polyphenylacetylene derivative as a novel chiral stationary phase for HPLCEiji Yashima,Songlin Huang,Yoshio Okamoto J. Chem. Soc. Chem. Commun. 1994 1811
-
B. V. L. Potter Nat. Prod. Rep. 1990 7 1
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